Cas no 2137744-28-4 (2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid)

2-(3-Amino-4-chloro-1H-indol-1-yl)acetic acid is a specialized indole derivative featuring both amino and chloro substituents on the aromatic ring, along with an acetic acid functional group at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules, due to its reactive sites enabling further functionalization. The presence of the electron-donating amino group and electron-withdrawing chloro group enhances its utility in heterocyclic chemistry, facilitating selective modifications. Its structural features make it suitable for applications in medicinal chemistry, such as the synthesis of indole-based scaffolds for drug discovery. The compound is typically handled under controlled conditions due to its sensitivity.

2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid structure

2137744-28-4 structure

Product Name:2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid

CAS No:2137744-28-4

MF:C₁₀H₉ClN₂O₂

MW:224.643661260605

CID:6452218

PubChem ID:165749109

Update Time:2025-08-05

2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- EN300-732074
- 2137744-28-4
- 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid
- Inchi： 1S/C10H9ClN2O2/c11-6-2-1-3-8-10(6)7(12)4-13(8)5-9(14)15/h1-4H,5,12H2,(H,14,15)
- InChI Key： GGQNPERQYYODJN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1C(=CN2CC(=O)O)N

Computed Properties

Exact Mass: 224.0352552g/mol
Monoisotopic Mass: 224.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 68.2Å²

2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-732074-0.05g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	0.05g	$900.0	2025-03-11
Enamine	EN300-732074-0.1g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	0.1g	$943.0	2025-03-11
Enamine	EN300-732074-0.25g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	0.25g	$985.0	2025-03-11
Enamine	EN300-732074-0.5g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	0.5g	$1027.0	2025-03-11
Enamine	EN300-732074-1.0g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	1.0g	$1070.0	2025-03-11
Enamine	EN300-732074-2.5g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	2.5g	$2100.0	2025-03-11
Enamine	EN300-732074-5.0g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	5.0g	$3105.0	2025-03-11
Enamine	EN300-732074-10.0g	2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid	2137744-28-4	95.0%	10.0g	$4606.0	2025-03-11

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Additional information on 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid

Comprehensive Overview of 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid (CAS No. 2137744-28-4)

2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid, with the CAS number 2137744-28-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole acetic acid derivative structure, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the presence of both amino and chloro functional groups, which enhance its reactivity and binding affinity in biological systems.

In recent years, the demand for indole-based compounds like 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid has surged, driven by their versatility in drug discovery. The compound's molecular structure allows it to interact with various enzymes and receptors, making it a valuable candidate for targeting diseases such as inflammation and cancer. Its CAS registry number 2137744-28-4 ensures precise identification in global chemical databases, facilitating collaborative research and regulatory compliance.

The synthesis and characterization of 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid involve advanced techniques such as NMR spectroscopy and mass spectrometry, which are critical for verifying its purity and structural integrity. These methods align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic frequently searched by professionals in the field. Additionally, the compound's solubility and stability under various conditions are key factors explored in formulation studies, addressing common queries about its practical usability.

Another hot topic linked to this compound is its role in green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes for 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid to minimize environmental impact, reflecting the industry's shift toward sustainable practices. This aligns with searches for sustainable pharmaceuticals and green synthesis methods, highlighting the compound's relevance in contemporary scientific discourse.

From a commercial perspective, CAS 2137744-28-4 is often listed in catalogs of fine chemicals, catering to laboratories and R&D facilities worldwide. Its applications extend beyond medicine, including potential uses in agricultural chemistry and material science, where its bioactive properties are leveraged for innovative solutions. This multidisciplinary appeal makes it a frequent subject of patents and academic publications.

In conclusion, 2-(3-amino-4-chloro-1H-indol-1-yl)acetic acid (CAS No. 2137744-28-4) exemplifies the intersection of chemistry and biotechnology, offering vast potential for future advancements. Its structural uniqueness, combined with evolving research trends, ensures its continued prominence in scientific and industrial communities.